Cas no 98027-08-8 (4-Pyrimidinethiol, 6-chloro- (6CI))

• Product Name: 4-Pyrimidinethiol, 6-chloro- (6CI)
• CAS No: 98027-08-8
• MF: C₄H₃ClN₂S
• MW: 146.598017930984
• CID: 1002343
• Update Time: 2024-02-06

4-Pyrimidinethiol, 6-chloro- (6CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinethiol, 6-chloro- (6CI)
• 6-chloro-1H-pyrimidine-4-thione

• Inchi： 1S/C4H3ClN2S/c5-3-1-4(8)7-2-6-3/h1-2H,(H,6,7,8)
• InChI Key： JGECHNPBIXXQEQ-UHFFFAOYSA-N
• SMILES： C1N=C(Cl)C=C(S)N=1

Computed Properties

• Exact Mass: 145.971
• Monoisotopic Mass: 145.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5A^2